![molecular formula C16H11FN2O3 B4706595 3-(2-fluorophenyl)-N-(3-hydroxyphenyl)-5-isoxazolecarboxamide](/img/structure/B4706595.png)
3-(2-fluorophenyl)-N-(3-hydroxyphenyl)-5-isoxazolecarboxamide
Overview
Description
3-(2-fluorophenyl)-N-(3-hydroxyphenyl)-5-isoxazolecarboxamide, also known as FIIN-3, is a small molecule inhibitor that has been widely used in scientific research. It is a potent inhibitor of fibroblast growth factor receptor (FGFR) and has shown promising results in preclinical studies as a potential treatment for various types of cancer.
Mechanism of Action
3-(2-fluorophenyl)-N-(3-hydroxyphenyl)-5-isoxazolecarboxamide inhibits FGFR by binding to the ATP-binding pocket of the receptor. This prevents the receptor from phosphorylating downstream signaling molecules, leading to the inhibition of cell proliferation and survival. This compound has been shown to be a selective inhibitor of FGFR and does not inhibit other receptor tyrosine kinases.
Biochemical and Physiological Effects
This compound has been shown to inhibit the proliferation of various cancer cell lines, including breast cancer, lung cancer, and gastric cancer. It has also been shown to induce apoptosis (programmed cell death) in these cell lines. In addition, this compound has been shown to inhibit the growth of tumor xenografts in mice. These effects are likely due to the inhibition of FGFR signaling.
Advantages and Limitations for Lab Experiments
3-(2-fluorophenyl)-N-(3-hydroxyphenyl)-5-isoxazolecarboxamide has several advantages for lab experiments. It is a potent and selective inhibitor of FGFR, making it an ideal tool for studying the role of FGFR in cancer. It has also been shown to have good pharmacokinetic properties, making it suitable for in vivo studies. However, this compound has some limitations. It is a small molecule inhibitor, which means that it may not be suitable for targeting FGFR in all types of cancer. In addition, it may not be effective in tumors that have developed resistance to FGFR inhibitors.
Future Directions
There are several future directions for the use of 3-(2-fluorophenyl)-N-(3-hydroxyphenyl)-5-isoxazolecarboxamide in scientific research. One direction is to investigate the efficacy of this compound in combination with other cancer therapies, such as chemotherapy and immunotherapy. Another direction is to study the role of FGFR in other types of cancer, such as pancreatic cancer and ovarian cancer. Finally, there is a need to develop more potent and selective FGFR inhibitors that can overcome the limitations of this compound.
Scientific Research Applications
3-(2-fluorophenyl)-N-(3-hydroxyphenyl)-5-isoxazolecarboxamide has been extensively used in scientific research as a potent inhibitor of FGFR. FGFR is a receptor tyrosine kinase that plays a crucial role in cell proliferation, differentiation, and survival. Aberrant activation of FGFR has been implicated in various types of cancer, including breast cancer, lung cancer, and gastric cancer. This compound has shown promising results in preclinical studies as a potential treatment for these types of cancer.
properties
IUPAC Name |
3-(2-fluorophenyl)-N-(3-hydroxyphenyl)-1,2-oxazole-5-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11FN2O3/c17-13-7-2-1-6-12(13)14-9-15(22-19-14)16(21)18-10-4-3-5-11(20)8-10/h1-9,20H,(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCLNILSYGIXFDH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NOC(=C2)C(=O)NC3=CC(=CC=C3)O)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.